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Compound of Interest

Compound Name: (5-Chlorofuran-2-yl)methanethiol

CAS No.: 1823024-15-2

Cat. No.: B2754965

Get Quote

Executive Summary: The Pharmacophore &
Osmophore
5-substituted furan thiols represent a specialized class of heterocycles where the furan ring

serves as a scaffold for a thiol (-SH) group, typically connected via a methylene bridge at the

C2 position. While the unsubstituted parent, 2-furanmethanethiol (FFT), is a benchmark "roast"

aroma compound, it suffers from high volatility and oxidative instability.

This guide analyzes how substitution at the C5 position dramatically alters the physicochemical

profile, enhancing stability and modulating sensory/biological activity. We compare the 5-methyl

derivative against the parent FFT and the isomeric 2-methyl-3-furanthiol to demonstrate why

C5-substitution is the superior structural design for sustained performance.

Structure-Activity Relationship (SAR) Analysis
The activity of this molecule—whether binding to an olfactory receptor (OR) or a biological

target—relies on three distinct structural domains.
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The SAR Map
The following diagram illustrates the functional logic of the molecule.
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Figure 1: Functional decomposition of the 5-substituted furan thiol scaffold.

Mechanistic Causality
The Thiol (Warhead): The -SH group is the primary driver of activity. In flavor chemistry, it

coordinates with zinc ions in olfactory receptors (e.g., OR2M3). In pharma, it acts as a

radical scavenger or a nucleophile.

Constraint: Free thiols oxidize rapidly to disulfides (R-S-S-R), losing potency.

The C5-Substituent (The Shield):

Metabolic Stability: The unsubstituted furan ring is prone to metabolic oxidation by

CYP450 enzymes at the C5 position, leading to ring opening and the formation of toxic

reactive dicarbonyls (e.g., cis-2-butene-1,4-dial). Substitution at C5 (e.g., -CH3, -Et)

sterically and electronically blocks this pathway, significantly improving the safety profile.

Lipophilicity: Adding a 5-alkyl group increases LogP, enhancing blood-brain barrier (BBB)

penetration in drugs and substantivity (lingering power) in fragrances.

Comparative Performance Guide
This section objectively compares the 5-Methyl-2-furanmethanethiol (5-Me-FFT) against

standard alternatives.
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Performance Matrix

Feature
5-Methyl-2-

furanmethanethiol

(Target)

2-Furanmethanethiol

(Alternative A)
2-Methyl-3-furanthiol

(Alternative B)

Structure
C5-substituted

(Blocked)

Unsubstituted (Open

C5)
Thiol on Ring (C3)

Odor Quality
Meaty, Roasted,

Coffee, Savory

Intense Roast Coffee,

Sulfurous

Intense Meat, Vitamin

B1-like

Odor Threshold
0.005 - 0.01 ppb (High

Potency)

0.005 ppb (Extreme

Potency)

0.007 ppb (High

Potency)

Chemical Stability
Moderate (Steric

protection)
Low (Rapid oxidation)

Low (Conjugated thiol

oxidizes fast)

Metabolic Safety
High (C5 blocked, <

toxicity)

Low (Forms toxic

dicarbonyls)
Moderate

LogP (Calc) ~2.07 ~1.56 ~1.80

Primary Use

High-value savory

flavors, stable

intermediates

Commodity coffee

flavors

Meat flavors (Maillard

mimic)

Technical Interpretation
Why choose 5-Me-FFT? If your application requires longevity and reduced toxicity. The

methyl group at C5 prevents the rapid enzymatic degradation seen in the unsubstituted

parent, making it a safer candidate for drug intermediates and a longer-lasting aroma

chemical.

When to use Alternatives? Use 2-Furanmethanethiol only if the absolute lowest cost and

highest initial impact are required, and stability is not a constraint (e.g., encapsulated

systems).
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To validate these claims, the following protocols allow for the synthesis and sensory/stability

assessment of the compound.

Synthesis of 5-Methyl-2-furanmethanethiol
Rationale: Direct thiolation of the alcohol via a thiourea intermediate is preferred over

halogenation to avoid harsh conditions that degrade the furan ring.

Reagents: 5-Methylfurfuryl alcohol, Thiourea, HCl (37%), NaOH (20%), H2SO4 (10%).

Workflow Diagram:
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Formation
Isothiouronium Salt Precipitates
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Reflux with NaOH (Base Hydrolysis)
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Adjust pH to 4-5 with H2SO4
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Isolation
Extraction (DCM) & Distillation

Purification
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Figure 2: Synthesis pathway via isothiouronium salt intermediate.

Step-by-Step Methodology:

Activation: In a 500mL round-bottom flask, dissolve 0.1 mol of 5-methylfurfuryl alcohol and

0.11 mol of thiourea in 50 mL of water.

Salt Formation: Add 0.12 mol of concentrated HCl dropwise while stirring. Heat to 60°C for 2

hours. The isothiouronium chloride salt will form.

Hydrolysis: Cool the mixture, then add 50 mL of 20% NaOH solution. Reflux the mixture for 2

hours under nitrogen atmosphere (critical to prevent disulfide formation).

Work-up: Cool to room temperature. Acidify carefully with 10% H2SO4 until pH ~4. The

organic thiol layer will separate.

Purification: Extract with Dichloromethane (DCM) (3 x 30 mL). Dry over anhydrous MgSO4.

Remove solvent and distill under reduced pressure (boiling point approx 65°C at 10 mmHg).

Stability Assay (Oxidation Rate)
Rationale: To prove the superior stability of the 5-substituted variant.

Prepare 10 mM solutions of 5-Me-FFT and FFT in ethanol.

Incubate at 25°C in open vials (air exposure).

Monitor disappearance of the thiol peak (-SH stretch at ~2550 cm⁻¹) via FT-IR or by GC-MS

every 2 hours for 24 hours.

Expected Result: FFT will show >50% conversion to disulfide within 6-8 hours; 5-Me-FFT will

show significantly slower degradation due to the steric influence of the methyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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